Cas no 1334491-09-6 (2-amino-4,4,4-trifluorobutanenitrile)

• Product Name: 2-amino-4,4,4-trifluorobutanenitrile
• CAS No: 1334491-09-6
• MF: C₄H₅F₃N₂
• MW: 138.091110944748
• CID: 5188370
• PubChem ID: 75360761
• Update Time: 2025-05-20

2-amino-4,4,4-trifluorobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4,4-trifluorobutanenitrile
• Butanenitrile, 2-amino-4,4,4-trifluoro-

• Inchi： 1S/C4H5F3N2/c5-4(6,7)1-3(9)2-8/h3H,1,9H2
• InChI Key： OASWSWVWYJBREJ-UHFFFAOYSA-N
• SMILES： FC(CC(C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8

Additional information on 2-amino-4,4,4-trifluorobutanenitrile

Comprehensive Guide to 2-Amino-4,4,4-trifluorobutanenitrile (CAS No. 1334491-09-6): Properties, Applications, and Market Insights

2-Amino-4,4,4-trifluorobutanenitrile (CAS No. 1334491-09-6) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, characterized by its trifluoromethyl group and amino functionality, serves as a versatile building block in synthetic chemistry. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (amino) groups creates unique reactivity patterns, making it valuable for designing bioactive molecules with enhanced metabolic stability.

In pharmaceutical applications, 2-amino-4,4,4-trifluorobutanenitrile is frequently employed as an intermediate in the synthesis of fluorinated drug candidates. The trifluoromethyl group is particularly prized in medicinal chemistry due to its ability to improve lipophilicity and membrane permeability—key factors in drug bioavailability. Recent studies highlight its use in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing current research trends in oncology and CNS disorders. The compound's nitrile group also offers convenient handles for further derivatization through hydrolysis or reduction reactions.

The agrochemical industry utilizes CAS 1334491-09-6 as a precursor for fluorinated pesticides and herbicides. With growing global demand for crop protection solutions, fluorinated compounds like this demonstrate superior environmental persistence and target specificity compared to non-fluorinated analogs. Researchers are exploring its potential in next-generation neonicotinoid alternatives, responding to regulatory pressures on conventional insecticides. The compound's hydrogen-bonding capacity (via the amino group) enables precise interactions with biological targets while minimizing off-target effects.

From a synthetic chemistry perspective, 2-amino-4,4,4-trifluorobutanenitrile exhibits fascinating reactivity. The α-amino nitrile structure allows participation in Strecker-type reactions, while the β-trifluoromethyl group influences regioselectivity in nucleophilic additions. Recent publications describe its use in asymmetric catalysis to construct chiral centers adjacent to fluorinated carbons—a hot topic in modern methodology development. The compound's stability under various conditions makes it particularly useful for multistep synthesis workflows.

Market analysis indicates steady growth for fluorinated building blocks like 1334491-09-6, driven by expanding applications in biopharmaceuticals and precision agriculture. Manufacturers are responding to increased demand by optimizing production processes, with particular focus on green chemistry principles to reduce environmental impact. Current pricing trends reflect the compound's niche status and the technical challenges associated with introducing multiple functional groups on a fluorinated carbon skeleton.

Quality control of 2-amino-4,4,4-trifluorobutanenitrile requires rigorous analytical verification. Standard characterization includes HPLC purity analysis, 19F NMR spectroscopy (to confirm trifluoromethyl integrity), and mass spectrometry. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to prevent degradation of the sensitive nitrile moiety. These protocols align with industry best practices for handling functionalized fluorochemicals.

Emerging research directions for CAS 1334491-09-6 include exploration in PET radiopharmaceuticals (where fluorine-18 labeling is possible) and liquid crystal materials for electronic displays. The compound's molecular architecture offers unique possibilities for supramolecular chemistry applications, particularly in designing fluorine-rich host systems. These cutting-edge applications position 2-amino-4,4,4-trifluorobutanenitrile as a compound with untapped potential across multiple high-tech industries.

Environmental and safety assessments of 1334491-09-6 follow standard protocols for organofluorine compounds. While not classified as hazardous under current regulations, proper laboratory handling procedures are recommended due to the compound's reactivity profile. Waste disposal should comply with local guidelines for nitrile-containing substances, emphasizing the importance of responsible chemical management in research and industrial settings.

For researchers sourcing 2-amino-4,4,4-trifluorobutanenitrile, technical specifications typically include ≥95% purity (HPLC), with some suppliers offering custom synthesis services for specialized derivatives. The compound's availability in gram-to-kilogram quantities supports both exploratory research and scale-up activities. Procurement specialists should verify certificates of analysis and consider supply chain stability when planning long-term projects involving this fluorinated intermediate.